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Compound of Interest

Compound Name: Ethyl 2,2,2-triethoxyacetate

Cat. No.: B039538

Introduction

Ethyl 2,2,2-triethoxyacetate is a valuable and versatile reagent in organic synthesis, finding
applications in the construction of key intermediates for the pharmaceutical and agrochemical
industries.[1] Its unique structural features, possessing both an ester and an orthoester
functional group, allow it to participate in a variety of chemical transformations. This document
provides detailed application notes and protocols for the use of ethyl 2,2,2-triethoxyacetate
as a reagent in the synthesis of 3-keto esters via Claisen condensation and in the formation of
4-hydroxycoumarins, important heterocyclic scaffolds.

Physicochemical E . | Safety Inf on

Property Value Reference
CAS Number 57267-03-5 [2]
Molecular Formula C10H2005 [2]
Molecular Weight 220.26 g/mol [2]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 90-92 °C at 8 Torr [1]

Purity Typically 295% [4][5]
Storage Sealed in a dry place at room A5]

temperature.
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Safety Hazards:

Hazard Statement Description

H227 Combustible liquid

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Note: Always consult the Safety Data Sheet (SDS) before handling this reagent and perform a
thorough risk assessment.

Application 1: Synthesis of 3-Keto Esters via
Claisen Condensation

Ethyl 2,2,2-triethoxyacetate serves as an effective C2 synthon in Claisen condensation
reactions with ketones to furnish (-keto esters, which are pivotal intermediates in the synthesis
of more complex molecules.[1] The reaction proceeds through the formation of an enolate from
the ketone, which then undergoes nucleophilic attack on the carbonyl carbon of ethyl 2,2,2-
triethoxyacetate.

Reaction Workflow
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Reactants & Base

Reaction Steps Products & Workup

mmeg P-Keto Ester Aqueous Workup

Enolate Formation Elimination of Ethoxide

Strong Base (e.g., NaH) Nucleophilic Attack

Ethyl 2,2,2-triethoxyacetate

o-Hydroxyacetophenone + Ethyl 2,2,2-triethoxyacetate Base Acylation of Phenolic -OHHntramolecular Claisen Condensation Cyclization & Elimination 4-Hydroxycoumarin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b039538#ethyl-2-2-2-triethoxyacetate-as-a-reagent-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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